Cas no 1823925-28-5 (4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro-)

• Product Name: 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro-
• CAS No: 1823925-28-5
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 5162507
• PubChem ID: 86775270
• Update Time: 2025-06-10

4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro-

• Inchi： 1S/C6H8N4O/c11-6-5-4-8-9-10(5)3-1-2-7-6/h4H,1-3H2,(H,7,11)
• InChI Key： ZOYXLBWWDKNPCW-UHFFFAOYSA-N
• SMILES： N12N=NC=C1C(=O)NCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolodiazepines

Additional information on 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro-

Professional Introduction to Compound with CAS No. 1823925-28-5 and Product Name: 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro-

The compound with the CAS number 1823925-28-5 and the product name 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of fused rings and nitrogen atoms in its structure imparts distinctive chemical reactivity and biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro as a scaffold for developing novel pharmacological agents. The triazolo-diazepine core structure is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical physiological processes. This has spurred interest in its potential applications across multiple therapeutic domains.

One of the most compelling aspects of this compound is its structural versatility. The tetrahydro modification introduces a rigid yet flexible framework that can be fine-tuned to optimize binding affinity and selectivity. This feature is particularly valuable in the context of rational drug design, where precise molecular adjustments can significantly enhance therapeutic efficacy while minimizing side effects.

In the realm of medicinal chemistry, the synthesis of 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro has been a subject of intense research. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for preclinical and clinical studies. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.

The biological activity of this compound has been extensively evaluated in various in vitro and in vivo models. Preliminary findings suggest that it exhibits notable pharmacological properties relevant to conditions such as inflammation, neurodegeneration, and cancer. The ability of 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepin-4-one, 5,6,7,8-tetrahydro to modulate key signaling pathways has opened new avenues for therapeutic intervention.

For instance， research has demonstrated its potential as an anti-inflammatory agent by inhibiting the activity of nuclear factor kappa B (NF-κB), a critical transcription factor involved in inflammatory responses. Additionally， studies have shown promising results in neuroprotective applications， where it may help mitigate oxidative stress and neuroinflammation associated with neurodegenerative diseases.

The compound’s interaction with biological targets has also raised interest in its potential as an anticancer agent. Early experiments indicate that it can disrupt cancer cell proliferation by interfering with essential cellular processes such as DNA replication and apoptosis. These findings are particularly encouraging given the growing demand for novel chemotherapeutic agents with improved efficacy and reduced toxicity.

Another area where 4H-[1，2，3]Triazolo[1，5-a][1，4]diazepin-4-one, 5，6，7，8-tetrahydro shows promise is in the treatment of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier makes it a viable candidate for addressing neurological conditions such as epilepsy、alzheimer’s disease、and parkinson’s disease. Further research is needed to fully elucidate its mechanisms of action in these contexts.

The development of this compound also underscores the importance of computational chemistry and molecular modeling in modern drug discovery. By leveraging advanced computational tools， researchers can predict how different structural modifications will affect biological activity， thereby accelerating the design process. This interdisciplinary approach has been instrumental in optimizing 4H-[1，2，3]Triazolo[1，5-a][1，4]diazepin-4-one, 5，6，7，8-tetrahydro for therapeutic use.

In conclusion， the compound with CAS number 1823925-28-5 and product name 4H-[1，2，3]Triazolo[1،5-a][1،4]diazepin-4-one, 5，6،7،8-tetrahydro represents a significant advancement in medicinal chemistry with broad therapeutic implications。 Its unique structural features、biological activity、and synthetic accessibility make it a valuable asset for further research and development。 As our understanding of its pharmacological properties continues to grow， so too will its potential as a therapeutic agent。